Cas no 161094-08-2 (2-Nonynoic acid, 8-methyl-)

2-Nonynoic acid, 8-methyl- structure
2-Nonynoic acid, 8-methyl- structure
Product Name:2-Nonynoic acid, 8-methyl-
CAS No:161094-08-2
MF:C10H16O2
MW:168.232843399048
CID:1340602
Update Time:2024-08-17

2-Nonynoic acid, 8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Nonynoic acid, 8-methyl-
    • Inchi: 1S/C10H16O2/c1-9(2)7-5-3-4-6-8-10(11)12/h9H,3-5,7H2,1-2H3,(H,11,12)
    • InChI Key: AUWBETIDSBHPMN-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C#CCCCCC(C)C

Computed Properties

  • Exact Mass: 168.11508

Experimental Properties

  • Density: 0.978±0.06 g/cm3(Predicted)
  • Boiling Point: 281.6±9.0 °C(Predicted)
  • PSA: 37.3
  • pka: 2.75±0.10(Predicted)
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